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Compound of Interest

Compound Name: 2-Ethyl-1-pentanol

Cat. No.: B1595484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-Ethyl-1-pentanol. The information is compiled from various safety data
sheets and toxicological studies to ensure a thorough understanding for professionals working
with this chemical.

Chemical and Physical Properties

2-Ethyl-1-pentanol is a colorless liquid with a mild odor. It is used as a solvent and
intermediate in various chemical syntheses. A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Ethyl-1-pentanol
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Property Value Reference
CAS Number 27522-11-8

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Boiling Point 161.3 °C at 760 mmHg

Flash Point 61.8 °C

Density 0.818 g/cm?3

Vapor Pressure 0.792 mmHg at 25°C

Refractive Index 1.42

LogP (Octanol/Water Partition

Coefficient)

1.805

Toxicological Data

The toxicological profile of 2-Ethyl-1-pentanol has been evaluated through various studies,
including acute toxicity, irritation, and developmental toxicity assessments. The available
guantitative data is summarized in the following tables.

Acute Toxicity
Table 2: Acute Toxicity of 2-Ethyl-1-pentanol

Route of . -
Species Test Guideline  LD50/LC50 Reference
Exposure
Similar to OECD
Oral Rat >5000 mg/kg bw
401
Dermal Rat OECD 402 >2000 mg/kg bw
Inhalation Rat OECD 403 >5 mg/L (4h)
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Skin and Eye Irritation

Table 3: Irritation Potential of 2-Ethyl-1-pentanol

Test Species Test Guideline  Result Reference
Skin Irritation Rabbit OECD 404 Non-irritating
o ] Serious eye
Eye Irritation Rabbit OECD 405 o
irritation

Developmental Toxicity

A developmental toxicity study was conducted on pregnant Sprague-Dawley rats via inhalation

exposure.

Table 4: Developmental Toxicity of 2-Ethyl-1-pentanol (Inhalation)

. Concentrati . Key
Species Exposure Duration L Reference
on Findings

Reduced

maternal feed
7 hours/day

Rat ) ) intake, no
Inhalation 850 mg/m3 on gestation ]
(pregnant) teratogenic
days 1-19
effects
observed.

Experimental Protocols

The toxicological studies on 2-Ethyl-1-pentanol have generally followed internationally
recognized guidelines from the Organisation for Economic Co-operation and Development
(OECD). These protocols are designed to ensure the quality and consistency of safety testing

data.

Acute Oral Toxicity (as per OECD 401)
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o Test Principle: A single high dose of the substance is administered to a group of rodents via
gavage. The animals are observed for a set period (typically 14 days) for signs of toxicity and
mortality.

o Methodology for 2-Ethyl-1-pentanol:
o Species: Rat.
o Dose: Alimit test was likely performed at a dose of at least 2000 mg/kg body weight.
o Observation Period: 14 days.

o Endpoints: Clinical signs of toxicity, body weight changes, and mortality. Gross necropsy of
all animals at the end of the study.

Acute Dermal Toxicity (as per OECD 402)

o Test Principle: The substance is applied to a shaved area of the skin of the test animal, and
the site is covered with a porous gauze dressing for a 24-hour exposure period.

o Methodology for 2-Ethyl-1-pentanol:
o Species: Rat.
o Dose: Alimit test was performed at a dose of 2000 mg/kg body weight.
o Exposure: 24 hours under a semi-occlusive dressing.
o Observation Period: 14 days.

o Endpoints: Signs of systemic toxicity, local skin reactions, body weight changes, and
mortality.

Acute Inhalation Toxicity (as per OECD 403)

o Test Principle: Animals are exposed to the substance as a vapor, aerosol, or dust in an
inhalation chamber for a defined period.

o Methodology for 2-Ethyl-1-pentanol:
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[e]

Species: Rat.

o

Exposure: Typically whole-body or nose-only exposure for 4 hours.

[¢]

Concentrations: A range of concentrations are tested to determine the LC50.

[¢]

Observation Period: At least 14 days.

[e]

Endpoints: Mortality, clinical observations, body weight, and gross necropsy.

Acute Dermal Irritation/Corrosion (as per OECD 404)

o Test Principle: A small amount of the substance is applied to the shaved skin of a single
animal under a gauze patch.

» Methodology for 2-Ethyl-1-pentanol:

o

Species: Albino rabbit.

Dose: 0.5 mL of the undiluted substance.

[¢]

[¢]

Exposure: 4 hours.

[e]

Observations: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours
after patch removal.

Acute Eye Irritation/Corrosion (as per OECD 405)

o Test Principle: A single dose of the substance is applied into the conjunctival sac of one eye
of the test animal.

» Methodology for 2-Ethyl-1-pentanol:
o Species: Albino rabbit.
o Dose: Typically 0.1 mL.

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application for
effects on the cornea, iris, and conjunctiva.
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Developmental Toxicity Study (similar to OECD 414)

o Test Principle: Pregnant female animals are exposed to the substance during the period of
major organogenesis.

o Methodology for 2-Ethyl-1-pentanol (Inhalation):

o Species: Sprague-Dawley rats (approximately 15 per group).

o

Exposure: Inhalation for 7 hours/day from gestation day 1 to 19.

[¢]

Concentration: 850 mg/m3.

o

Maternal Endpoints: Daily weighing, clinical observations.

[e]

Fetal Endpoints: Examination for external, visceral, and skeletal malformations, as well as

fetal weight.

Handling Precautions and Personal Protective
Equipment (PPE)

Given the toxicological profile, particularly the risk of serious eye irritation, stringent safety
measures are required when handling 2-Ethyl-1-pentanol.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.
o Use explosion-proof electrical, ventilating, and lighting equipment.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The
following are general recommendations:
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o Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn
in situations with a higher risk of splashing.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.qg., nitrile, neoprene) should be worn. Inspect gloves
for any signs of degradation before use.

o Clothing: A lab coat or chemical-resistant apron is necessary to protect personal clothing.
For larger quantities or tasks with a high risk of exposure, chemical-resistant coveralls
may be required.

o Respiratory Protection: In a well-ventilated area or under a fume hood, respiratory protection
may not be necessary. However, if vapors are likely to exceed exposure limits, a NIOSH-
approved respirator with an organic vapor cartridge is recommended.

Safe Handling and Storage

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond containers when transferring material to prevent static discharge.

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Get medical attention if irritation develops.
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« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.

« Ingestion: Do not induce vomiting. If the person is conscious, give small amounts of water to
drink. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Potential Toxicological Pathways

While specific signaling pathways for 2-Ethyl-1-pentanol toxicity are not extensively detailed in
the available literature, studies on the structurally related compound, 2-ethyl-1-hexanol,
suggest potential mechanisms of hepatotoxicity. Inhalation exposure to 2-ethyl-1-hexanol in
mice has been shown to cause an increase in liver weight (hepatomegaly) and a temporary
accumulation of lipids in the liver. Interestingly, this study indicated that these effects might
occur through a mechanism that is independent of the activation of the peroxisome proliferator-
activated receptor alpha (PPARa), a common pathway for liver effects induced by some
chemicals. This suggests that other cellular signaling pathways may be involved in the hepatic
response to this class of branched-chain alcohols.

Further research is needed to elucidate the precise molecular mechanisms and signaling
cascades affected by 2-Ethyl-1-pentanol.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the specific
SDS for the most current and detailed safety information.

 To cite this document: BenchChem. [In-Depth Technical Guide: 2-Ethyl-1-pentanol Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595484#2-ethyl-1-pentanol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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